Cas no 3524-49-0 (1,4-Dimethyl-1H-pyrazol-5-amine)

• Product Name: 1,4-Dimethyl-1H-pyrazol-5-amine
• CAS No: 3524-49-0
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD08059942
• CID: 295920
• PubChem ID: 12847948
• Update Time: 2025-06-13

1,4-Dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1H-pyrazol-5-amine
• 1,4-dimethyl-1H-pyrazol-5-amine(SALTDATA: FREE)
• 1H-Pyrazol-5-amine,1,4-dimethyl-
• 2,4-Dimethyl-3-aminopyrazole
• 2,4-dimethylpyrazol-3-amine
• 1,4-Dimethyl-5-aminopyrazol
• 1,4-dimethylpyrazol-5-amine
• 2,4-dimethyl-2h-pyrazol-3-ylamine
• 5-Amino-1,4-dimethylpyrazol
• 5-amino-1,4-dimethyl-pyrazole
• AK-94928
• AM100706
• Ambcb4014353
• CTK8E3144
• SureCN2067300
• AHTVCDZZGBELIK-UHFFFAOYSA-N
• DTXSID80511402
• AKOS002659457
• EN300-194211
• 3524-49-0
• 5-Amino-1,4-dimethyl-1H-pyrazole
• FT-0736960
• 2,4-dimethyl-2-H-pyrazol-3-ylamine
• SY101574
• MFCD08059942
• SCHEMBL2067300
• 1H-Pyrazol-5-amine, 1,4-dimethyl-
• KS-7086
• 1H-Pyrazol-5-amine,1,4-dimethyl-(9CI)
• STL415360
• DA-18309

• MDL： MFCD08059942
• Inchi： 1S/C5H9N3/c1-4-3-7-8(2)5(4)6/h3H,6H2,1-2H3
• InChI Key： AHTVCDZZGBELIK-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C=N1)N

Computed Properties

• Exact Mass: 111.07977
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 237.632°C at 760 mmHg
• Flash Point: 97.517°C
• Refractive Index: 1.582
• PSA: 43.84

Additional information on 1,4-Dimethyl-1H-pyrazol-5-amine

Comprehensive Overview of 1,4-Dimethyl-1H-pyrazol-5-amine (CAS No. 3524-49-0): Properties, Applications, and Industry Insights

1,4-Dimethyl-1H-pyrazol-5-amine (CAS No. 3524-49-0) is a specialized organic compound belonging to the pyrazole amine family. With its unique molecular structure, this compound has garnered significant attention in pharmaceutical research, agrochemical development, and material science. The growing demand for heterocyclic compounds in drug discovery and the increasing focus on sustainable chemical synthesis have positioned 1,4-Dimethyl-1H-pyrazol-5-amine as a compound of interest for researchers and industry professionals alike.

The compound's molecular formula, C₅H₉N₃, reveals its relatively simple yet versatile structure, featuring a pyrazole ring with two methyl groups and an amine functional group. This configuration contributes to its reactivity profile and makes it valuable as a building block in organic synthesis. Recent studies have explored its potential as a precursor for biologically active molecules, particularly in the development of novel pharmaceutical intermediates and crop protection agents.

In the context of current research trends, 1,4-Dimethyl-1H-pyrazol-5-amine has been investigated for its potential in green chemistry applications. The compound's compatibility with catalytic processes and atom-efficient reactions aligns with the industry's shift toward more sustainable synthetic methodologies. Researchers are particularly interested in its role in click chemistry and metal-organic framework (MOF) synthesis, where its structural features offer advantages in molecular design.

The physical and chemical properties of 1,4-Dimethyl-1H-pyrazol-5-amine make it suitable for various laboratory and industrial applications. With a molecular weight of 111.15 g/mol, the compound typically appears as a white to off-white crystalline powder under standard conditions. Its solubility characteristics—moderate in polar organic solvents but limited in water—provide flexibility in reaction design while requiring careful consideration in formulation development.

Quality control and analytical characterization of 1,4-Dimethyl-1H-pyrazol-5-amine typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and specialty chemical applications, where even trace impurities can significantly impact downstream processes.

From a safety perspective, proper handling of 1,4-Dimethyl-1H-pyrazol-5-amine requires standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be used when working with the compound. Storage recommendations typically include keeping the material in a cool, dry place away from incompatible substances, with attention to standard chemical storage protocols.

The commercial availability of 1,4-Dimethyl-1H-pyrazol-5-amine has increased in recent years to meet growing demand from research institutions and chemical manufacturers. Suppliers often provide the compound in various packaging options, from small-scale research quantities (1-5 grams) to bulk industrial amounts (kilograms). Pricing structures typically reflect purity grades, with pharmaceutical-grade material commanding premium prices compared to technical-grade product.

Looking toward future applications, researchers are exploring the potential of 1,4-Dimethyl-1H-pyrazol-5-amine in emerging fields such as molecular electronics and functional materials. Its ability to participate in diverse chemical transformations while maintaining structural integrity makes it an attractive candidate for designing advanced materials with tailored properties. The compound's role in supramolecular chemistry and self-assembling systems represents another promising avenue for investigation.

For synthetic chemists and process engineers, understanding the scale-up considerations for reactions involving 1,4-Dimethyl-1H-pyrazol-5-amine is crucial. The compound's stability under various reaction conditions, optimal purification methods, and potential byproduct formation pathways all require careful evaluation when transitioning from laboratory-scale experiments to industrial production. Recent process optimization studies have focused on improving atom economy and reducing waste generation in synthetic routes utilizing this intermediate.

The patent landscape surrounding 1,4-Dimethyl-1H-pyrazol-5-amine and its derivatives has shown steady growth, particularly in pharmaceutical applications. Intellectual property filings reveal innovative uses of the compound in drug discovery programs targeting various therapeutic areas. This patent activity underscores the compound's importance as a versatile scaffold in medicinal chemistry and highlights ongoing commercial interest in its applications.

Environmental considerations for 1,4-Dimethyl-1H-pyrazol-5-amine include its biodegradability profile and ecotoxicological effects. While comprehensive environmental fate data may be limited for this specific compound, the chemical industry's increasing emphasis on green chemistry principles has prompted more thorough evaluation of such parameters for all synthetic intermediates. Proper waste management procedures should be followed when disposing of materials containing this compound.

In analytical chemistry applications, 1,4-Dimethyl-1H-pyrazol-5-amine has shown utility as a chromatographic standard and mass spectrometry reference material. Its well-defined fragmentation pattern and distinct spectral features make it valuable for method development and instrument calibration in various analytical techniques. These applications complement its primary use as a synthetic building block.

The global market for 1,4-Dimethyl-1H-pyrazol-5-amine reflects broader trends in fine chemical demand, with regional variations in consumption patterns. Asia-Pacific has emerged as both a major producer and consumer of such intermediates, driven by growth in pharmaceutical and agrochemical manufacturing. North American and European markets continue to show steady demand, particularly from research institutions and specialty chemical companies.

For researchers considering 1,4-Dimethyl-1H-pyrazol-5-amine for their projects, thorough literature review is recommended. The compound has been referenced in numerous scientific publications spanning various disciplines, offering valuable insights into its reactivity, applications, and potential limitations. Recent open-access publications have significantly improved the accessibility of such information, supporting innovation across multiple scientific domains.

As the chemical industry continues to evolve, compounds like 1,4-Dimethyl-1H-pyrazol-5-amine will likely play increasingly important roles in addressing complex scientific challenges. Its combination of structural features, synthetic versatility, and potential for diverse applications ensures ongoing relevance in both academic research and industrial development. Future advancements in synthetic methodology and application development will further define the compound's role in modern chemistry.